SNG-1153

• CAS No.: 1446712-19-1
• Product Name: SNG-1153
• Molecular Formula: C21H17F3O5
• Molecular Weight: 406.3572
• IUPAC Name: 3,5,7-trihydroxy-8-(3-methylbut-2-enyl)-2-[4-(trifluoromethyl)phenyl]chromen-4-one
• Standard InChI: InChI=1S/C21H17F3O5/c1-10(2)3-8-13-14(25)9-15(26)16-17(27)18(28)19(29-20(13)16)11-4-6-12(7-5-11)21(22,23)24/h3-7,9,25-26,28H,8H2,1-2H3
• Standard InChIKey: OXHMDMVBLQNMGP-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=CC=C(C=C3)C(F)(F)F)O)C
• Appearance: Solid powder
• Description: SNG-1153 is a modulator of estrogen receptor ER-alpha36.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SNG1153; SNG-1153; SNG 1153
• Reference: 1: Chen M, Turhan AG, Ding H, Lin Q, Meng K, Jiang X. Targeting BCR-ABL+ stem/progenitor cells and BCR-ABL-T315I mutant cells by effective inhibition of the BCR-ABL-Tyr177-GRB2 complex. Oncotarget. 2017 Jul 4;8(27):43662-43677. doi: 10.18632/oncotarget.18216. PubMed PMID: 28599273; PubMed Central PMCID: PMC5546432.; 2: Liu S, Guo Y, Wang J, Zhu H, Han Y, Jin M, Wang J, Zhou C, Ma J, Lin Q, Wang Z, Meng K, Fu X. A novel anticancer agent SNG1153 inhibits growth of lung cancer stem/progenitor cells. Oncotarget. 2016 Jul 19;7(29):45158-45170. doi: 10.18632/oncotarget.9783. PubMed PMID: 27281614; PubMed Central PMCID: PMC5216713.
• PubChem Compound: 71621167
• Last Modified: Nov 14 2021